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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thiazine class of dyes, covering their core
chemical principles, quantitative photophysical properties, synthesis, and diverse applications
in scientific research and medicine. Detailed experimental protocols and logical diagrams are
included to facilitate practical application and understanding.

Introduction to Thiazine Dyes

Thiazine dyes are a class of organic compounds characterized by a heterocyclic structure
containing a six-membered ring with four carbon, one nitrogen, and one sulfur atom.[1][2]
Derivatives of this core structure, particularly those based on the phenothiazine tricycle, form a
large and versatile group of colorants.[1] The arrangement of the nitrogen and sulfur atoms
gives rise to three primary isomers: 1,2-thiazine, 1,3-thiazine, and 1,4-thiazine.[2]

Most thiazine dyes used in biomedical applications are cationic and thus water-soluble, a
property crucial for their use in biological systems.[3] They are well-known for their strong,
vibrant colors and their redox-sensitive nature; many, like Methylene Blue, act as redox
indicators, displaying a distinct color change between their oxidized and reduced (leuco) forms.
[4] This unique combination of properties has led to their widespread use as histological stains,
photosensitizers in photodynamic therapy (PDT), and as foundational scaffolds in drug
development.[5][6][7]
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Photodynamic Therapy (PDT) Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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